Cas no 123574-95-8 (1,2-Benzisoxazol-6-ol, 5-chloro-3-phenyl-)

• Product Name: 1,2-Benzisoxazol-6-ol, 5-chloro-3-phenyl-
• CAS No: 123574-95-8
• MF: C₁₃H₈ClNO₂
• MW: 245.661122322083
• CID: 1215837
• PubChem ID: 135519052
• Update Time: 2025-04-20

1,2-Benzisoxazol-6-ol, 5-chloro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-6-ol, 5-chloro-3-phenyl-
• 5-chloro-3-phenyl-2H-1,2-benzoxazol-6-one
• 5-CHLORO-3-PHENYL-1,2-BENZOXAZOL-6-OL
• 123574-95-8
• 5-Chloro-3-phenylbenzo[d]isoxazol-6-ol
• DTXSID60448909

• Inchi： 1S/C13H8ClNO2/c14-10-6-9-12(7-11(10)16)17-15-13(9)8-4-2-1-3-5-8/h1-7,16H
• InChI Key： DWWHUUYHFFNPKV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(C1C=CC=CC=1)=NO2)O

Computed Properties

• Exact Mass: 245.02444
• Monoisotopic Mass: 245.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26